Cas no 2361642-85-3 (3-methyl-1-{4-(prop-2-enoyl)morpholin-2-ylmethyl}urea)

• Product Name: 3-methyl-1-{4-(prop-2-enoyl)morpholin-2-ylmethyl}urea
• CAS No: 2361642-85-3
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• CID: 5379748
• PubChem ID: 139015420
• Update Time: 2025-06-25

3-methyl-1-{4-(prop-2-enoyl)morpholin-2-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N′-[[4-(1-oxo-2-propen-1-yl)-2-morpholinyl]methyl]urea
• 3-methyl-1-{4-(prop-2-enoyl)morpholin-2-ylmethyl}urea

• Inchi： 1S/C10H17N3O3/c1-3-9(14)13-4-5-16-8(7-13)6-12-10(15)11-2/h3,8H,1,4-7H2,2H3,(H2,11,12,15)
• InChI Key： HTPGQFFWWXJKJO-UHFFFAOYSA-N
• SMILES： N(C)C(NCC1OCCN(C(=O)C=C)C1)=O

Experimental Properties

• Density: 1.134±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 510.9±43.0 °C(Predicted)
• pka: 14.06±0.46(Predicted)

Additional information on 3-methyl-1-{4-(prop-2-enoyl)morpholin-2-ylmethyl}urea

3-Methyl-1-{4-(Prop-2-enoyl)morpholin-2-ylmethyl}urea: A Comprehensive Overview

3-Methyl-1-{4-(prop-2-enoyl)morpholin-2-ylmethyl}urea (CAS No. 2361642-85-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to 3-methyl-1-{4-(prop-2-enoyl)morpholin-2-ylmethyl}urea.

Chemical Structure and Properties

3-Methyl-1-{4-(prop-2-enoyl)morpholin-2-ylmethyl}urea is a urea derivative with a molecular formula of C₁₃H₁₉N₃O₃. The compound features a morpholine ring substituted with a propenoyl group and a methylated urea moiety. The presence of these functional groups imparts unique chemical properties to the molecule, making it highly versatile for various chemical reactions and biological interactions. The molecular weight of 3-methyl-1-{4-(prop-2-enoyl)morpholin-2-ylmethyl}urea is 265.30 g/mol, and it exhibits good solubility in polar solvents such as DMSO and ethanol.

Synthesis Methods

The synthesis of 3-methyl-1-{4-(prop-2-enoyl)morpholin-2-ylmethyl}urea has been reported using several methodologies. One common approach involves the reaction of 4-(propenoyl)morpholine with 1-isocyanatoacetone in the presence of a suitable catalyst. This method yields high purity and good yields of the desired product. Another synthetic route involves the condensation of 4-(propenoyl)morpholine with methylamine followed by treatment with isocyanate to form the final urea derivative. These synthetic strategies have been optimized to enhance efficiency and reduce by-product formation, making them suitable for large-scale production.

Biological Activities

3-Methyl-1-{4-(prop-2-enoyl)morpholin-2-ylmethyl}urea has demonstrated promising biological activities in various preclinical studies. One of the key areas of interest is its potential as an inhibitor of protein kinases, which are enzymes involved in cell signaling pathways. Recent research has shown that this compound selectively inhibits certain kinases, such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs), which are implicated in cancer progression and neurodegenerative diseases.

In addition to its kinase inhibitory properties, 3-methyl-1-{4-(propenoyl)morpholin-2-ylmethyl}urea has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can modulate the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in inflammation and immune responses. By inhibiting NF-κB activation, 3-methyl-1-{4-(propenoyl)morpholin-2-ylmethyl}urea may offer therapeutic benefits in inflammatory conditions such as rheumatoid arthritis and multiple sclerosis.

Clinical Applications and Research Advancements

The potential clinical applications of 3-methyl-1-{4-(propenoyl)morpholin-2-ylmethyl}urea are currently being explored through preclinical studies and early-stage clinical trials. One area of focus is its use as an anticancer agent. Preclinical data have shown that this compound can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. These findings have led to ongoing Phase I clinical trials to evaluate its safety and efficacy in treating solid tumors.

In the field of neurology, 3-methyl-1-{4-(propenoyl)morpholin-2-ylmethyl}urea has shown promise as a potential treatment for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Research has indicated that this compound can protect neurons from oxidative stress and prevent the aggregation of toxic proteins, which are hallmarks of these conditions. Clinical trials are underway to assess its therapeutic potential in these diseases.

Safety and Toxicity Profile^{,,,,,,,,,,,,,,,,,}.                   The safety profile of 3-methyl--{(prop---enoyl)-morpholin---ylmethyl)-methyldiethanolamine has been extensively evaluated through both in vitro and in vivo studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed on major organs or systems. However, as with any new pharmaceutical agent, further long-term safety studies are necessary to fully understand its potential side effects. These ongoing investigations aim to ensure that 3-methyl--{(prop---enoyl)-morpholin---ylmethyl)-methyldiethanolamine can be safely administered to patients.

In conclusion, 3-methyl-{(prop-b-benoyl)bmorpholin-b-bylmethyl)burea (CAS No. 2361642-b85-b3) is an emerging compound with significant potential in medicinal chemistry. Its unique chemical structure, combined with its diverse biological activities, makes it a promising candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action, opening up exciting possibilities for future applications in various medical fields.}}}}}}}}}}}}}}}}}}}}}}